![molecular formula C7H12N2 B127263 1,5-Diazabicyclo[4.3.0]non-5-ene CAS No. 3001-72-7](/img/structure/B127263.png)
1,5-Diazabicyclo[4.3.0]non-5-ene
Cat. No. B127263
M. Wt: 124.18 g/mol
InChI Key: SGUVLZREKBPKCE-UHFFFAOYSA-N
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Patent
US08987498B2
Procedure details
1.55 g of 2,2,2-Trifluoro-N-(1R,3R,6S)-7-oxa-bicyclo[4.1.0]hept-3-yl-acetamide (Example 3 Step B), 2.46 g of triphenylmethanethiol and 25 mL of acetonitrile were charged to a flask. To the mixture obtained 880 μL of DBN was added, and the mixture obtained was heated to 60° C. and stirred for 23 h. Upon completion of the reaction (TLC), the mixture obtained was cooled to rt, diluted with EtOAc and washed with H2O and brine. The organic layer obtained was dried over MgSO4, concentrated in vacuo and the crude product obtained was subjected to column chromatography (eluent: Cyclohexane/EtOAc 5:1). The required fractions were identified, combined and concentrated in vacuo.
Name
2,2,2-Trifluoro-N-(1R,3R,6S)-7-oxa-bicyclo[4.1.0]hept-3-yl-acetamide
Quantity
1.55 g
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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F[C:2](F)(F)[C:3]([NH:5][C@@H:6]1[CH2:12][CH2:11][C@H:10]2[C@H](O2)C1)=O.C1(C(C2C=CC=CC=2)(C2C=CC=CC=2)S)C=CC=CC=1.[C:35](#[N:37])C>>[CH2:12]1[CH2:6][N:5]2[C:10](=[N:37][CH2:35][CH2:2][CH2:3]2)[CH2:11]1
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Inputs
Step One
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Name
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2,2,2-Trifluoro-N-(1R,3R,6S)-7-oxa-bicyclo[4.1.0]hept-3-yl-acetamide
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Quantity
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1.55 g
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Type
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reactant
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Smiles
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FC(C(=O)N[C@H]1C[C@H]2O[C@H]2CC1)(F)F
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Name
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Quantity
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2.46 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C(S)(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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C(C)#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
